Cas no 1261806-76-1 ((2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid)

• Product Name: (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid
• CAS No: 1261806-76-1
• MF: C₁₅H₁₀F₄O₃
• MW: 314.231718540192
• CID: 4999849
• Update Time: 2025-10-19

(2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid

• Inchi： 1S/C15H10F4O3/c16-12-7-8(13(20)14(21)22)5-6-10(12)9-3-1-2-4-11(9)15(17,18)19/h1-7,13,20H,(H,21,22)
• InChI Key： XRVVUULSBGGXBK-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)O)O)C=CC=1C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 399
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5

Additional information on (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid

Comprehensive Overview of (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid (CAS No. 1261806-76-1)

(2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid (CAS No. 1261806-76-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a biphenyl core substituted with fluoro and trifluoromethyl groups, along with a hydroxyacetic acid moiety, which contributes to its potential bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery and as a key intermediate in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and targeted therapy, where such compounds are explored for their potential in treating chronic diseases. The trifluoromethyl group, in particular, is known to improve lipophilicity, a critical factor in drug design. As a result, this compound is frequently discussed in forums and publications focusing on medicinal chemistry and pharmaceutical innovation.

From a synthetic chemistry perspective, CAS No. 1261806-76-1 serves as a versatile intermediate for constructing heterocyclic frameworks and biaryl systems. Its biphenyl structure is often leveraged in cross-coupling reactions, a hot topic in organic synthesis due to their efficiency and scalability. Laboratories and manufacturers specializing in custom synthesis frequently highlight this compound in their catalogs, catering to the needs of R&D teams working on next-generation therapeutics.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing scrutiny on green chemistry practices, researchers are exploring sustainable methods to synthesize fluorinated biphenyl derivatives. This includes optimizing reaction conditions to minimize waste and energy consumption, a topic frequently searched in academic databases and industry reports. The compound's stability under various conditions makes it a candidate for studies on degradation pathways and eco-friendly alternatives.

In the agrochemical sector, (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid is investigated for its potential as a herbicide or pesticide precursor. The fluoro and trifluoromethyl substituents are known to enhance the efficacy of agrochemicals, aligning with the industry's push for high-performance crop protection solutions. This has led to collaborations between academic institutions and agrochemical companies to explore its structure-activity relationships.

Analytical characterization of CAS No. 1261806-76-1 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are critical for ensuring the compound's quality and consistency, especially when used in GMP-compliant processes. Discussions around analytical method development for fluorinated compounds are prevalent in scientific communities, reflecting the compound's technical complexity.

In summary, (2-Fluoro-2'-(trifluoromethyl)biphenyl-4-yl)-hydroxyacetic acid (CAS No. 1261806-76-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural features and synthetic versatility make it a valuable asset in modern chemistry, while ongoing research continues to uncover new possibilities for its use. As the scientific community prioritizes innovation and sustainability, this compound is poised to remain a focal point in cutting-edge research.